Cas no 920531-41-5 (1H-Naphtho[2,3-c]pyran-10-ol, 3,4-dihydro-7,9-dimethoxy-3-methyl-)
![1H-Naphtho[2,3-c]pyran-10-ol, 3,4-dihydro-7,9-dimethoxy-3-methyl- structure](https://ossimg.kuujia.com/scimg/921000/920531-41-5x500.png)
920531-41-5 structure
Product Name:1H-Naphtho[2,3-c]pyran-10-ol, 3,4-dihydro-7,9-dimethoxy-3-methyl-
CAS No:920531-41-5
MF:C16H18O4
MW:274.311725139618
CID:755826
PubChem ID:71423989
Update Time:2025-04-19
1H-Naphtho[2,3-c]pyran-10-ol, 3,4-dihydro-7,9-dimethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphtho[2,3-c]pyran-10-ol, 3,4-dihydro-7,9-dimethoxy-3-methyl-
- 7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-10-ol
- DTXSID90842794
- 7,9-Dimethoxy-3-methyl-3,4-dihydro-1H-naphtho[2,3-c]pyran-10-ol
- 920531-41-5
-
- Inchi： 1S/C16H18O4/c1-9-4-10-5-11-6-12(18-2)7-14(19-3)15(11)16(17)13(10)8-20-9/h5-7,9,17H,4,8H2,1-3H3
- InChI Key： GCPUMZYXQGQVCO-UHFFFAOYSA-N
- SMILES： O1CC2C(=C3C(=CC(=CC3=CC=2CC1C)OC)OC)O
Computed Properties
- Exact Mass: 274.12050905g/mol
- Monoisotopic Mass: 274.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 47.9Ų
1H-Naphtho[2,3-c]pyran-10-ol, 3,4-dihydro-7,9-dimethoxy-3-methyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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